[(3-Bromo-4-fluorophenyl)methyl](3-methoxypropyl)amine

• Molecular Formula: C11H15BrFNO
• Molecular Weight: 276.14 g/mol
• IUPAC Name: N-[(3-bromo-4-fluorophenyl)methyl]-3-methoxypropan-1-amine
• InChI: InChI=1S/C11H15BrFNO/c1-15-6-2-5-14-8-9-3-4-11(13)10(12)7-9/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key: AEIUGPGLADRXAZ-UHFFFAOYSA-N
• Canonical SMILES: COCCCNCC1=CC(=C(C=C1)F)Br

Description

(3-Bromo-4-fluorophenyl)methylamine is a secondary amine featuring a halogenated aryl group (3-bromo-4-fluorophenyl) and a 3-methoxypropyl side chain.

Preparation Methods

Bromination and Fluorination of Aromatic Pyridine Derivatives

The initial step involves synthesizing 3-bromo-4-fluoropyridine , a crucial precursor. According to chemical synthesis literature, this can be achieved via halogenation of pyridine derivatives:

• Route A: Bromination of 4-fluoropyridine using N-bromosuccinimide (NBS) in the presence of a radical initiator or under controlled conditions at room temperature. This yields 3-bromo-4-fluoropyridine with moderate to high yields (~73%).

• Route B: Fluorination of 3-bromo-4-nitropyridine using tetrabutylammonium fluoride (TBAF) in tetrahydrofuran or dimethyl sulfoxide at approximately 25°C. This process replaces the nitro group with fluorine, producing 3-bromo-4-fluoropyridine efficiently.

Reaction conditions:

Method	Reagents	Solvent	Temperature	Yield	Reference
Bromination	N-bromosuccinimide	Dichloromethane	Room temperature	73%
Fluorination	TBAF	THF/DMSO	25°C	High

Alternative Synthesis Pathways

Other methods include direct fluorination of brominated pyridines via electrophilic fluorination agents or via metal-catalyzed halogen exchange reactions, offering flexibility based on available starting materials.

Formation of the Methylated Aromatic Amine

Nucleophilic Substitution on Halogenated Aromatics

The key step involves attaching the amino group to the aromatic ring, forming 3-bromo-4-fluorophenylmethylamine . This can be achieved through nucleophilic substitution reactions:

• Method: Reacting 3-bromo-4-fluoropyridine with methylamine or ammonia under elevated temperatures in polar solvents like ethanol or methanol. Catalysts such as copper or palladium may be employed to facilitate the substitution.

• Alternative: Using reductive amination of corresponding aldehydes or ketones derived from halogenated aromatic compounds.

Synthesis of the Amino Alcohol Intermediate

The amino alcohol, 2-amino-1-(3-bromo-4-fluorophenyl)ethanol , can be synthesized via:

• Hydroboration-oxidation of the aromatic methyl derivatives, followed by amino functionalization.

• Reaction conditions:

  Reagents	Solvent	Temperature	Yield	Reference
  Aromatic methyl derivative	Hydrogen peroxide / sodium hydroxide	Room temperature	Variable

Construction of the Final Compound

Alkylation with 3-Methoxypropylamine

The final step involves attaching the (3-methoxypropyl) chain to the aromatic amino group:

• Method: Nucleophilic substitution of the amino group with (3-methoxypropyl) halides (e.g., chlorides or bromides) under basic conditions.

• Reaction conditions:

  Reagents	Solvent	Temperature	Notes	Reference
  [(3-bromo-4-fluorophenyl)methyl][(6-methoxypyridin-3-yl)methyl]amine	Aprotic solvent (e.g., acetonitrile)	Reflux	Base: potassium carbonate or sodium hydride

Alternative Route: Reductive Amination

Alternatively, reductive amination can be employed by reacting the aromatic aldehyde with (3-methoxypropyl)amine in the presence of a reducing agent like sodium cyanoborohydride, providing a high-yield, regioselective synthesis.

Summary of Key Reaction Pathways and Conditions

Step	Reaction Type	Reagents	Solvent	Temperature	Yield/Notes	References
Halogenation	Electrophilic substitution	NBS or TBAF	CH2Cl2 / THF	RT	73% bromination; high fluorination efficiency
Amination	Nucleophilic substitution	Methylamine / ammonia	Ethanol / methanol	Elevated	Variable yields, optimized via catalysis
Chain attachment	Alkylation or reductive amination	(3-methoxypropyl) halides / aldehydes	Acetonitrile	Reflux	High yield possible

Notes on Optimization and Purification

• Reaction conditions such as temperature, solvent polarity, and reaction time are critical for maximizing yield and purity.
• Purification typically involves column chromatography, recrystallization, or distillation depending on the intermediates and final product.
• Characterization of intermediates and final compounds should include NMR, mass spectrometry, and melting point analysis to confirm structure and purity.

Chemical Reactions Analysis

Types of Reactions

(3-Bromo-4-fluorophenyl)methylamine can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted phenyl derivatives, while oxidation and reduction can lead to the formation of different oxidized or reduced products.

Scientific Research Applications

The compound $$(3-Bromo-4-fluorophenyl)methyl](3-methoxypropyl)amine is a chemical entity with a unique molecular structure featuring bromine and fluorine atoms on a phenyl ring, along with a methoxypropyl amine group. It has a molecular weight of approximately 276.145 g/mol. Compounds with similar structures often exhibit significant biological activities, making this compound interesting for use in pharmaceuticals and organic synthesis.

Potential Applications

• Pharmaceutical Development The compound's unique structure may lead to the discovery of new drugs targeting specific diseases.
• Chemical Research It can be used as a building block in synthesizing complex molecules, exploring its reactivity in various chemical reactions.

Research

Research on the applications of (2-Bromo-3-fluorophenyl)methylamine, a related compound, reveals potential uses that may be applicable to $$(3-Bromo-4-fluorophenyl)methyl](3-methoxypropyl)amine:

• Antimicrobial Activity In vitro studies have shown that (2-Bromo-3-fluorophenyl)methylamine is effective against bacterial strains such as Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. The minimum inhibitory concentration (MIC) values were comparable to standard antibiotics, suggesting its potential as an antimicrobial agent.
• Anticancer Activity (2-Bromo-3-fluorophenyl)methylamine has demonstrated anticancer properties in cell line studies, inducing apoptosis in cancer cells by targeting specific signaling pathways related to cell survival and proliferation. IC50 values ranged from 7 to 20 µM against different cancer cell lines, indicating effective cytotoxicity.

Case Studies

While specific case studies for $$(3-Bromo-4-fluorophenyl)methyl](3-methoxypropyl)amine are not available in the search results, studies involving similar compounds provide insight:

• Antimicrobial Efficacy Study A study on (2-Bromo-3-fluorophenyl)methylamine showed it effectively inhibited the growth of clinical isolates at lower concentrations than conventional antibiotics, suggesting its potential as a therapeutic agent for treating resistant infections.
• Anticancer Activity Assessment (2-Bromo-3-fluorophenyl)methylamine significantly inhibited the growth of breast cancer cell lines (MCF-7), with an IC50 value of 12 µM. The compound induced apoptosis through the activation of caspase pathways, leading to cell cycle arrest in the S phase.

Similar Compounds

Mechanism of Action

The mechanism of action of (3-Bromo-4-fluorophenyl)methylamine involves its interaction with specific molecular targets and pathways. The bromine and fluorine atoms, along with the methoxypropylamine group, contribute to its reactivity and binding affinity. These interactions can modulate various biological processes, making the compound useful in research and potential therapeutic applications.

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

The compound’s key structural elements include a bromo-fluoro-substituted phenyl ring and a 3-methoxypropyl amine group. Below is a comparison with structurally related compounds:

Compound Name	Substituents on Phenyl Ring	Amine Side Chain	Molecular Weight (g/mol)	H-Bond Donors/Acceptors	Notable Features	Reference
(3-Bromo-4-fluorophenyl)methylamine	3-Br, 4-F	3-methoxypropyl	276.14 (calculated)	1 donor, 3 acceptors	Balanced lipophilicity due to methoxy and halogens
N-[(3-Bromo-4-fluorophenyl)methyl]-1-methoxypropan-2-ylamine	3-Br, 4-F	1-methoxypropan-2-yl	276.14	1 donor, 3 acceptors	Branched methoxy group may alter steric effects
(3-Bromo-4-fluorophenyl)methylamine	3-Br, 4-F	tert-butyl	260.15	1 donor, 2 acceptors	Reduced polarity; tert-butyl enhances steric bulk
(3-Methoxypropyl)[(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)methyl]amine	None (tetrahydroquinoline core)	3-methoxypropyl	Not provided	Not provided	Tetrahydroquinoline core for CNS-targeting applications
Phenoxyalkanoic acid amide derivatives (e.g., 3-methoxypropyl R5)	Variable (Cl, Br, CF₃, etc.)	3-methoxypropyl	Variable	Variable	Broad fungicidal activity reported

Key Observations :

• Amine Side Chain : The 3-methoxypropyl group offers a balance of hydrophilicity (methoxy) and flexibility (propyl chain), whereas tert-butyl analogs () prioritize steric hindrance over solubility.

Challenges :

• Steric hindrance from tert-butyl groups may reduce reaction yields compared to linear chains like 3-methoxypropyl ().

Pharmacokinetic Considerations

• Lipophilicity : The logP of (3-Bromo-4-fluorophenyl)methylamine is estimated to be moderate (~2.5–3.5), favoring blood-brain barrier penetration (similar to CNS-targeting analogs in ).
• Metabolic Stability : Methoxy groups are prone to demethylation, but the 3-position may mitigate this compared to ortho-substituted analogs.

Biological Activity

(3-Bromo-4-fluorophenyl)methylamine is a compound of significant interest in medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

The molecular formula of (3-Bromo-4-fluorophenyl)methylamine is C$_{12}$H$_{16}$BrF N, with a molecular weight of approximately 276.145 g/mol. The compound features a bromine atom and a fluorine atom on the phenyl ring, along with a methoxypropyl amine group, which may enhance its reactivity and binding affinity to biological targets .

Property	Value
Molecular Formula	C$_{12}$H$_{16}$BrF N
Molecular Weight	276.145 g/mol
Key Functional Groups	Bromine, Fluorine, Methoxypropyl Amine

The biological activity of (3-Bromo-4-fluorophenyl)methylamine is primarily attributed to its ability to interact with various receptors and enzymes. The presence of halogen substituents (bromine and fluorine) can significantly influence the compound's binding affinity and selectivity for these targets.

• Receptor Binding : The compound may modulate the activity of neurotransmitter receptors, which could lead to effects on mood and behavior.
• Enzyme Inhibition : It shows potential as an inhibitor for certain enzymes involved in metabolic pathways, which can be beneficial in cancer treatment strategies.

Antitumor Activity

Research has demonstrated that compounds structurally similar to (3-Bromo-4-fluorophenyl)methylamine exhibit significant antitumor properties. For instance, studies on similar fluoro- and methoxy-substituted compounds have shown low micromolar GI50 values against various cancer cell lines, including MDA-MB-468 (breast cancer) and HCT-116 (colon cancer) .

• Case Study : A series of synthesized derivatives based on similar structural motifs were tested for their cytotoxicity in vitro. The results indicated that certain derivatives displayed enhanced growth inhibitory activity against sensitive cancer cell lines.

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. Compounds with similar halogenated structures have shown activity against various bacterial strains. For example, studies indicate that such compounds can inhibit the growth of Staphylococcus aureus with minimum inhibitory concentrations (MICs) in the low micromolar range .

Structure-Activity Relationship (SAR)

The unique combination of bromine and fluorine substituents in (3-Bromo-4-fluorophenyl)methylamine enhances its biological activity compared to other structurally similar compounds.

Compound Name	Key Features	Biological Activity Potential
(3-Bromo-4-fluorophenyl)methylamine	Bromine and Fluorine substituents	Antidepressant, Anticancer
[(4-Bromo-2-chlorophenyl)methyl]amine	Chlorine instead of fluorine	Varies based on chlorine
[(4-Fluorophenyl)methyl]amine	Lacks bromine	Potentially similar activities